Cas no 941983-02-4 (2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941983-02-4
• MF: C₂₀H₂₄N₂O₆S
• MW: 420.479364395142
• CID: 5506250
• Update Time: 2025-06-09

2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C20H24N2O6S/c1-26-15-8-10-17(27-2)19(13-15)29(24,25)21-14-7-9-16(18(12-14)28-3)22-11-5-4-6-20(22)23/h7-10,12-13,21H,4-6,11H2,1-3H3
• InChI Key： PJLNROSLHOOGDT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3=O)C(OC)=C2)(=O)=O)=CC(OC)=CC=C1OC

Additional information on 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

Introduction to 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941983-02-4) and Its Applications in Modern Chemical Biology

2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide, identified by the CAS number 941983-02-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules characterized by a phenylbenzene core substituted with methoxy and sulfonamide groups, further functionalized with a piperidinone moiety. The presence of these specific functional groups not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological interactions.

The molecular structure of 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide is intricately designed to interact with biological targets in a highly selective manner. The sulfonamide group, known for its ability to form hydrogen bonds and stabilize carboxylate groups, plays a crucial role in modulating the compound's binding affinity to proteins. Additionally, the methoxy groups at the 2 and 5 positions enhance lipophilicity, while the piperidinone ring introduces a nitrogen-rich scaffold that can engage with various biological receptors.

In recent years, there has been growing interest in developing small molecules that can modulate neurotransmitter systems, particularly those involving monoamine oxidase (MAO) enzymes. The piperidinone moiety in 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide suggests potential interactions with MAO enzymes, which are critical in regulating neurotransmitter levels in the brain. MAO inhibitors have been widely studied for their therapeutic effects in conditions such as depression and neurodegenerative disorders. The unique structural features of this compound may enable it to selectively inhibit specific isoforms of MAO, thereby providing a more targeted therapeutic approach.

Moreover, the sulfonamide group has been extensively explored for its anti-inflammatory and anti-cancer properties. Studies have shown that sulfonamides can interact with various enzymes and receptors involved in inflammatory pathways, leading to reduced pro-inflammatory cytokine production. The presence of multiple methoxy groups in 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide may further enhance its ability to modulate these pathways by increasing solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to MAO-A and MAO-B enzymes, suggesting its potential as a dual inhibitor. Such dual inhibition is particularly attractive in treating neurological disorders where imbalances between serotonin and dopamine levels are observed.

The synthesis of 2,5-dimethoxy-N-3-methoxy-4-(2-oxopiperidin-1-y l)phenylbenzene -1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidinone ring is particularly challenging due to its nitrogen-rich structure, which necessitates careful selection of reagents and catalysts. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale.

In vitro studies have demonstrated promising results regarding the biological activity of 2,5-dimethoxy-N -3-meth oxy -4-( 2 -oxo piper idin -1 -y l ) phen ylbe nzene -1 -sulf on am ide. These studies have shown that it can inhibit MAO activity while exhibiting low toxicity towards other cellular components. Additionally, preliminary tests suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal damage.

The potential applications of 2 ,5-dim eth oxy -N -3-me tho xy -4-( 2-o x o p ip e rid i n -1 -y l ) phen ylbe nzene -1-sulf on am ide extend beyond neurological disorders. Its ability to modulate inflammatory pathways makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis. Furthermore, its interaction with MAO enzymes suggests potential benefits in managing metabolic disorders where neurotransmitter imbalances play a role.

As research continues to uncover the complexities of biological systems, compounds like 2 ,5-dim eth oxy -N -3-me tho xy -4-( 2-o x o p ip e rid i n -1 -y l ) phen ylbe nzene -1-sulf on am ide are expected to play a pivotal role in drug discovery and development. The unique combination of structural features and biological activities makes it an attractive candidate for further investigation into novel therapeutic strategies.